Vanadium(V) oxide Vanadium(V) oxide Vanadium pentoxide appears as a yellow to red crystalline powder. Slightly soluble in water and denser than water. Contact may cause severe irritation to skin, eyes, and mucous membranes. May be toxic by ingestion, inhalation and skin absorption.
Divanadium pentaoxide is a vanadium oxide.
Brand Name: Vulcanchem
CAS No.: 1314-62-1
VCID: VC20963698
InChI: InChI=1S/5O.2V
SMILES: O=[V](=O)O[V](=O)=O
Molecular Formula: V2O5
O5V2
Molecular Weight: 181.88 g/mol

Vanadium(V) oxide

CAS No.: 1314-62-1

Cat. No.: VC20963698

Molecular Formula: V2O5
O5V2

Molecular Weight: 181.88 g/mol

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Vanadium(V) oxide - 1314-62-1

Specification

Description Vanadium pentoxide appears as a yellow to red crystalline powder. Slightly soluble in water and denser than water. Contact may cause severe irritation to skin, eyes, and mucous membranes. May be toxic by ingestion, inhalation and skin absorption.
Divanadium pentaoxide is a vanadium oxide.
CAS No. 1314-62-1
Molecular Formula V2O5
O5V2
Molecular Weight 181.88 g/mol
IUPAC Name dioxovanadiooxy(dioxo)vanadium
Standard InChI InChI=1S/5O.2V
Standard InChI Key GNTDGMZSJNCJKK-UHFFFAOYSA-N
SMILES O=[V](=O)O[V](=O)=O
Canonical SMILES O=[V](=O)O[V](=O)=O
Boiling Point 3182 °F at 760 mm Hg decomposition (EPA, 1998)
1750 °C (decomp)
3182°F (decomposes)
3182°F (Decomposes)
Colorform Yellow to rust-brown orthorhombic crystals
Finely divided particulate dispersed in air /Vanadium pentoxide fume/
Yellow to red crystalline powde
Melting Point 1274 °F (EPA, 1998)
681 °C
690 °C
1274°F

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